Cas no 100144-52-3 ((E)-Ethyl 3-Cyclobutylacrylate)

• Product Name: (E)-Ethyl 3-Cyclobutylacrylate
• CAS No: 100144-52-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2190484
• PubChem ID: 57706492
• Update Time: 2025-06-28

(E)-Ethyl 3-Cyclobutylacrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyclobutylprop-2-enoate
• AS-42696
• 100144-52-3
• MFCD22412751
• Ethyl 3-cyclobutylacrylate
• AKOS027253218
• 409082-86-6
• SCHEMBL1126533
• ethyl (E)-3-cyclobutylprop-2-enoate
• CS-0377144
• (E)-ETHYL3-CYCLOBUTYLACRYLATE
• (E)-ETHYL 3-CYCLOBUTYLACRYLATE
• ethyl (2E)-3-cyclobutylacrylate
• MTSXEFJYMRCFOZ-VOTSOKGWSA-N
• ETHYL (2E)-3-CYCLOBUTYLPROP-2-ENOATE
• (E)-Ethyl 3-Cyclobutylacrylate

• Inchi： 1S/C9H14O2/c1-2-11-9(10)7-6-8-4-3-5-8/h6-8H,2-5H2,1H3/b7-6+
• InChI Key： MTSXEFJYMRCFOZ-VOTSOKGWSA-N
• SMILES： O(CC)C(/C=C/C1CCC1)=O

Computed Properties

• Exact Mass: 154.09938g/mol
• Monoisotopic Mass: 154.09938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.21g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on (E)-Ethyl 3-Cyclobutylacrylate

Introduction to (E)-Ethyl 3-Cyclobutylacrylate (CAS No. 100144-52-3)

(E)-Ethyl 3-Cyclobutylacrylate (CAS No. 100144-52-3) is a versatile organic compound with significant applications in the pharmaceutical, polymer, and chemical industries. This compound is characterized by its unique molecular structure, which includes a cyclobutyl group and an acrylate moiety, making it an attractive candidate for various synthetic transformations and material science applications.

The chemical formula of (E)-Ethyl 3-Cyclobutylacrylate is C₉H₁₄O₂, and it has a molecular weight of approximately 158.20 g/mol. The compound is known for its stability under a wide range of conditions and its ability to undergo polymerization reactions, which are crucial for the development of advanced materials and coatings.

In the pharmaceutical industry, (E)-Ethyl 3-Cyclobutylacrylate has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of (E)-Ethyl 3-Cyclobutylacrylate in the synthesis of a series of compounds with potent anti-inflammatory properties.

The cyclobutyl group in (E)-Ethyl 3-Cyclobutylacrylate imparts unique conformational flexibility and steric effects, which can be exploited to fine-tune the pharmacological properties of drug candidates. This makes it an ideal starting material for the design and synthesis of small molecules with specific biological activities. Additionally, the acrylate moiety can be readily functionalized through various chemical reactions, such as Michael addition and radical polymerization, further expanding its utility in drug discovery and development.

In the field of polymer science, (E)-Ethyl 3-Cyclobutylacrylate has been utilized as a monomer for the preparation of high-performance polymers and copolymers. These materials exhibit excellent mechanical properties, thermal stability, and chemical resistance, making them suitable for applications in coatings, adhesives, and electronic devices. A recent study published in Polymer Chemistry demonstrated the synthesis of a copolymer from (E)-Ethyl 3-Cyclobutylacrylate and methyl methacrylate, which exhibited superior mechanical strength and transparency compared to conventional polymers.

The synthetic accessibility of (E)-Ethyl 3-Cyclobutylacrylate is another factor contributing to its widespread use. It can be synthesized through several well-established routes, including the condensation of cyclobutanone with ethyl acrylate in the presence of a base. The ease of synthesis and scalability make it an attractive choice for industrial processes.

Safety considerations are paramount when handling any chemical compound. While (E)-Ethyl 3-Cyclobutylacrylate is generally considered safe under proper handling conditions, it is important to follow standard safety protocols to ensure worker health and environmental protection. This includes using appropriate personal protective equipment (PPE) and conducting operations in well-ventilated areas.

In conclusion, (E)-Ethyl 3-Cyclobutylacrylate (CAS No. 100144-52-3) is a valuable compound with diverse applications in pharmaceuticals, polymers, and materials science. Its unique molecular structure and synthetic versatility make it an essential component in modern research and development efforts. As ongoing studies continue to uncover new applications and properties, the importance of this compound is likely to grow even further.